Cas no 64037-14-5 (5-methoxy-1,3-benzoxazol-2-amine)

• Product Name: 5-methoxy-1,3-benzoxazol-2-amine
• CAS No: 64037-14-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD01664144
• CID: 503761
• PubChem ID: 46387
• Update Time: 2025-11-02

5-methoxy-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine,5-methoxy-
• 5-methoxy-1,3-benzoxazol-2-amine
• 5-Methoxy-2-benzoxazolamine
• 5-methoxybenzo[d]oxazol-2-amine
• 2-Amino-4-methoxy-benzoxazole
• 2-Amino-5-methoxybenzoxazole
• 5-methoxy-benzooxazol-2-ylamine
• AC1L2FXU
• BENZOXAZOLE, 2-AMINO-5-METHOXY-
• CTK8J8015
• HMS3093P03
• NSC24993
• SMR001548488
• NSC-24993
• Z1255435333
• EN300-387838
• DTXSID70214036
• AKOS022468295
• BS-29271
• MLS002639032
• CHEMBL1865773
• SCHEMBL10987102
• 2-Benzoxazolamine, 5-methoxy-
• 64037-14-5
• NSC 24993
• MFCD01664144
• CS-0210491
• AC6530
• SY130076
• A902900
• DB-296218

• MDL： MFCD01664144
• Inchi： 1S/C8H8N2O2/c1-11-5-2-3-7-6(4-5)10-8(9)12-7/h2-4H,1H3,(H2,9,10)
• InChI Key： YCBIFQTZAQVLTQ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3A^2

Experimental Properties

• Density: 1.2739 (rough estimate)
• Boiling Point: 291.62°C (rough estimate)
• Flash Point: 147.5°C
• Refractive Index: 1.6000 (estimate)
• PSA: 61.28
• LogP: 1.99980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-methoxy-1,3-benzoxazol-2-amine

5-Methoxy-1,3-benzoxazol-2-amine (CAS No. 64037-14-5): A Comprehensive Overview

5-Methoxy-1,3-benzoxazol-2-amine (CAS No. 64037-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a benzoxazole core with a methoxy substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it valuable for developing compounds with potential therapeutic and agricultural applications.

The chemical structure of 5-methoxy-1,3-benzoxazol-2-amine consists of a fused benzene and oxazole ring system, with a methoxy group at the 5-position and an amino group at the 2-position. This arrangement contributes to its electron-rich nature, enhancing its reactivity in various chemical transformations. Researchers have explored its utility in constructing more complex molecules, particularly those targeting neurological and inflammatory pathways.

In recent years, the demand for benzoxazole derivatives like 5-methoxy-1,3-benzoxazol-2-amine has surged due to their diverse biological activities. Studies suggest that these compounds exhibit promising properties in drug discovery, including antimicrobial, antioxidant, and anticancer effects. The compound's versatility has made it a subject of interest in medicinal chemistry and pharmaceutical development, aligning with current trends in personalized medicine and targeted therapies.

The synthesis of 5-methoxy-1,3-benzoxazol-2-amine typically involves the condensation of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, reducing environmental impact while maintaining high yields. This aligns with the growing industry focus on sustainable chemical processes, a topic frequently searched by professionals in the field.

Analytical characterization of CAS 64037-14-5 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and quality, critical factors for research and industrial applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common logistical concerns in the chemical supply chain.

Beyond pharmaceuticals, 5-methoxy-2-aminobenzoxazole finds applications in material science. Its aromatic system and functional groups make it a potential building block for organic electronic materials, particularly in the development of OLED technologies and conductive polymers. This dual applicability in life sciences and advanced materials contributes to its growing commercial importance.

The global market for benzoxazole-based compounds continues to expand, driven by increasing R&D investments in both healthcare and specialty chemicals. 5-Methoxy-1,3-benzoxazol-2-amine occupies a niche position in this market, with suppliers offering various grades to meet different research and production needs. Current market trends indicate rising demand from Asia-Pacific regions, particularly in countries with growing pharmaceutical manufacturing capabilities.

Safety considerations for handling 5-methoxy-1,3-benzoxazol-2-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. These precautions address common safety queries from researchers working with similar heterocyclic compounds.

Future research directions for CAS 64037-14-5 may explore its potential in emerging therapeutic areas, such as neurodegenerative disease treatment or immune modulation. The compound's scaffold offers opportunities for structural modification, allowing medicinal chemists to optimize properties for specific biological targets. This aligns with current pharmaceutical industry priorities and frequently searched topics in drug discovery forums.

For researchers seeking high purity 5-methoxy-1,3-benzoxazol-2-amine, several specialized chemical suppliers offer the compound in various quantities. Quality certifications and detailed technical data sheets are typically available to ensure suitability for specific applications. The availability of this building block supports ongoing innovation in multiple scientific disciplines.

In conclusion, 5-Methoxy-1,3-benzoxazol-2-amine (CAS No. 64037-14-5) represents an important chemical entity with broad potential across scientific and industrial domains. Its unique structural features and versatile reactivity continue to make it valuable for developing novel solutions in healthcare, agriculture, and advanced materials. As research progresses, this compound will likely maintain its relevance in addressing contemporary scientific challenges.